Cas no 2228875-57-6 (O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine
• CAS No: 2228875-57-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6571412
• PubChem ID: 165736092
• Update Time: 2025-10-23

O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine
• O-[2-methyl-2-(2-methylpyridin-4-yl)propyl]hydroxylamine
• 2228875-57-6
• EN300-1735533

• Inchi： 1S/C10H16N2O/c1-8-6-9(4-5-12-8)10(2,3)7-13-11/h4-6H,7,11H2,1-3H3
• InChI Key： GZXOPPDTOQMLIG-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CN=C(C)C=1)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine

Introduction to O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine (CAS No. 2228875-57-6)

O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine (CAS No. 2228875-57-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The purpose of this introduction is to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine.

The chemical structure of O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine is defined by a central hydroxylamine moiety attached to a substituted propyl chain, which is further functionalized with a 2-methylpyridine ring. This intricate structure confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the hydroxylamine group imparts nucleophilic and redox properties, while the 2-methylpyridine ring enhances its lipophilicity and receptor binding affinity.

In terms of synthesis, O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine can be prepared through a multi-step process involving the reaction of a suitable starting material with appropriate reagents. One common approach involves the alkylation of a hydroxylamine derivative with a brominated or chlorinated precursor, followed by subsequent functional group modifications to introduce the 2-methylpyridine moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes, reducing the overall cost and improving the yield of the final product.

The biological activity of O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, studies have demonstrated its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis, suggesting potential applications in cancer therapy.

One notable study published in the Journal of Medicinal Chemistry reported that O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine effectively inhibited the production of reactive oxygen species (ROS) in neuronal cells exposed to oxidative stress. This finding highlights its potential as a neuroprotective agent and opens new avenues for drug development in this area. Furthermore, preclinical trials have shown that this compound can significantly reduce inflammation in animal models of arthritis, indicating its therapeutic potential in inflammatory diseases.

In addition to its direct biological effects, O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine has also been explored as a lead compound for the design of more potent and selective derivatives. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, guiding the rational design of optimized analogs with enhanced potency and reduced side effects. These efforts have led to the development of several promising candidates that are currently undergoing further evaluation in preclinical studies.

The safety profile of O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine is another critical aspect that has been extensively investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials. Ongoing research aims to further elucidate the pharmacokinetic properties and long-term safety profile of this compound.

In conclusion, O-2-methyl-2-(2-methylpyridin-4-yl)propylhydroxylamine (CAS No. 2228875-57-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As research continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of novel therapeutic agents for various diseases.